Cas no 1261439-91-1 ((3-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine)

• Product Name: (3-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine
• CAS No: 1261439-91-1
• MF: C₁₅H₁₃ClF₃N
• MW: 299.718633413315
• CID: 5000070
• Update Time: 2025-07-18

(3-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine

• Inchi： 1S/C15H13ClF3N/c1-20(2)14-12(4-3-5-13(14)16)10-6-8-11(9-7-10)15(17,18)19/h3-9H,1-2H3
• InChI Key： ONYOJMZQHVMDIK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C=CC(C(F)(F)F)=CC=2)=C1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 5.2
• Topological Polar Surface Area: 3.2

Additional information on (3-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine

Introduction to (3-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine (CAS No. 1261439-91-1)

(3-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine (CAS No. 1261439-91-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chlorinated and trifluoromethylated biphenyl moiety, and a dimethylamine functional group, offers a wide range of potential applications in drug discovery and development.

The chlorinated and trifluoromethylated biphenyl core of this compound provides it with distinct electronic and steric properties, which can influence its biological activity and pharmacokinetic behavior. The dimethylamine group, on the other hand, contributes to its basicity and can enhance its ability to interact with various biological targets, such as receptors and enzymes.

Recent studies have highlighted the potential of (3-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent activity against specific cancer cell lines, particularly those resistant to conventional treatments. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its anticancer properties, (3-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine has also been investigated for its potential as a lead compound in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may be a valuable candidate for further development in this area.

The synthesis of (3-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine involves several well-established chemical reactions, including Suzuki coupling and reductive amination. The high yield and purity of the final product are crucial for its use in preclinical and clinical studies. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to ensure the structural integrity and purity of the compound.

From a safety perspective, (3-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine has been evaluated for its toxicity profile using both in vitro and in vivo models. Initial results indicate that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing studies are necessary to fully understand its long-term safety and potential side effects.

In conclusion, (3-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine (CAS No. 1261439-91-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for the development of novel therapeutic agents targeting cancer and neurodegenerative diseases. Continued research into this compound is expected to yield valuable insights into its mechanisms of action and potential clinical applications.